Cas no 1201924-57-3 (2,4-Diiodopyrimidin-5-amine)

• Product Name: 2,4-Diiodopyrimidin-5-amine
• CAS No: 1201924-57-3
• MF: C₄H₃I₂N₃
• MW: 346.895664453506
• CID: 2104765
• Update Time: 2025-05-22

2,4-Diiodopyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-diiodopyrimidin-5-amine
• NYOKUDOQNJBYKZ-UHFFFAOYSA-N
• 2,4-Diiodopyrimidin-5-amine

• Inchi： 1S/C4H3I2N3/c5-3-2(7)1-8-4(6)9-3/h1H,7H2
• InChI Key： NYOKUDOQNJBYKZ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(N=1)I)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Topological Polar Surface Area: 51.8

Additional information on 2,4-Diiodopyrimidin-5-amine

Research Brief on 2,4-Diiodopyrimidin-5-amine (CAS: 1201924-57-3) in Chemical Biology and Pharmaceutical Applications

2,4-Diiodopyrimidin-5-amine (CAS: 1201924-57-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic pyrimidine derivative serves as a versatile building block in medicinal chemistry, particularly in the synthesis of nucleoside analogs and kinase inhibitors. Recent studies have highlighted its potential as a key intermediate in the development of targeted therapies for various diseases, including cancer and viral infections.

Structural analysis reveals that the electron-withdrawing properties of the iodine substituents at the 2- and 4-positions, combined with the nucleophilic 5-amino group, make this compound particularly reactive in palladium-catalyzed cross-coupling reactions. This characteristic has been exploited in several recent synthetic pathways to create novel bioactive compounds. The compound's molecular weight (360.89 g/mol) and specific halogen substitution pattern contribute to its unique reactivity profile in medicinal chemistry applications.

In recent pharmaceutical development, 2,4-Diiodopyrimidin-5-amine has shown promise as a precursor for the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effective incorporation into novel irreversible BTK inhibitors with improved selectivity profiles. The researchers utilized the compound's diiodo functionality for sequential Suzuki-Miyaura couplings, enabling efficient diversification of the pyrimidine core structure.

Ongoing research in antiviral drug discovery has identified 2,4-Diiodopyrimidin-5-amine as a valuable scaffold for developing broad-spectrum antiviral agents. Its structural similarity to natural pyrimidine bases allows for effective targeting of viral polymerase enzymes while maintaining favorable pharmacokinetic properties. Recent in vitro studies have shown derivatives of this compound exhibiting potent activity against RNA viruses, including SARS-CoV-2 variants, with EC50 values in the low micromolar range.

The compound's safety profile and synthetic accessibility have made it increasingly popular in high-throughput screening libraries. Recent patent applications (2023-2024) reveal its incorporation in several proprietary compound collections targeting protein-protein interactions, particularly in oncology applications. Its unique halogen pattern enables both hydrogen bonding and halogen bonding interactions with biological targets, providing multiple vectors for molecular recognition.

From a commercial perspective, the global market for 2,4-Diiodopyrimidin-5-amine has seen steady growth, with current pricing reflecting its increasing demand in pharmaceutical R&D. Analytical characterization studies using LC-MS and NMR have established robust quality control protocols for this compound, ensuring batch-to-batch consistency in research applications. Current Good Manufacturing Practice (cGMP) production processes are being developed to meet anticipated clinical-stage requirements.

Future research directions for this compound include exploration of its photophysical properties for potential applications in molecular imaging and the development of PROTACs (Proteolysis Targeting Chimeras). The compound's ability to serve as a bifunctional linker in chemical biology probes positions it as a valuable tool for target identification and validation studies in drug discovery pipelines.